Cas no 1803757-05-2 (Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate)

• Product Name: Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate
• CAS No: 1803757-05-2
• MF: C₁₁H₁₀INO₃
• MW: 331.106475353241
• CID: 4944951
• Update Time: 2025-06-12

Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate

• Inchi： 1S/C11H10INO3/c1-2-16-11(15)4-7-3-8(6-13)10(14)5-9(7)12/h3,5,14H,2,4H2,1H3
• InChI Key： BKLRZXCYPBNLEL-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate

Comprehensive Overview of Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate (CAS No. 1803757-05-2)

Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate (CAS No. 1803757-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of phenylacetate derivatives, which are widely utilized in the synthesis of bioactive molecules. The presence of functional groups such as cyano, hydroxy, and iodo makes it a versatile intermediate for constructing complex molecular architectures. Researchers are particularly interested in its potential applications in drug discovery and material science, where its reactivity and stability under various conditions are being rigorously studied.

In recent years, the demand for high-purity intermediates like Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate has surged, driven by advancements in precision medicine and green chemistry. The compound's ability to undergo selective transformations, such as cross-coupling reactions and nucleophilic substitutions, positions it as a valuable building block for synthesizing targeted therapeutics. Moreover, its iodo-substituted aromatic ring offers opportunities for further functionalization, a feature highly sought after in medicinal chemistry and catalysis. As the scientific community continues to explore sustainable synthetic routes, this compound is emerging as a key player in the development of eco-friendly methodologies.

The synthesis of Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate typically involves multi-step procedures, including esterification, halogenation, and cyanation. These processes are optimized to ensure high yield and minimal environmental impact, aligning with the principles of green synthesis. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify the compound's purity and structural integrity. Given its relevance in cutting-edge research, suppliers and manufacturers are increasingly focusing on scalable production methods to meet the growing needs of academic and industrial laboratories.

From a commercial perspective, Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate is listed in catalogs of leading chemical suppliers, often accompanied by detailed technical data sheets. Its CAS No. 1803757-05-2 serves as a unique identifier, facilitating seamless procurement for researchers worldwide. The compound's stability under standard storage conditions and compatibility with common solvents further enhance its practicality. As the pharmaceutical industry shifts toward personalized therapies, intermediates like this are expected to play a pivotal role in the design of next-generation drugs.

In conclusion, Ethyl 5-cyano-4-hydroxy-2-iodophenylacetate (CAS No. 1803757-05-2) represents a critical component in modern synthetic chemistry. Its multifaceted applications, coupled with the rising demand for specialty chemicals, underscore its importance in both academic and industrial settings. Future research will likely uncover additional uses for this compound, solidifying its position as a cornerstone in innovative chemical solutions.